Cas no 1806270-91-6 (Methyl 4-cyano-2-iodo-6-(trifluoromethylthio)benzoate)

• Product Name: Methyl 4-cyano-2-iodo-6-(trifluoromethylthio)benzoate
• CAS No: 1806270-91-6
• MF: C₁₀H₅F₃INO₂S
• MW: 387.116883993149
• CID: 4951781
• Update Time: 2025-10-29

Methyl 4-cyano-2-iodo-6-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-2-iodo-6-(trifluoromethylthio)benzoate

• Inchi： 1S/C10H5F3INO2S/c1-17-9(16)8-6(14)2-5(4-15)3-7(8)18-10(11,12)13/h2-3H,1H3
• InChI Key： GJFFSZPYQVDXOK-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=CC(=C1C(=O)OC)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.9
• Topological Polar Surface Area: 75.4

Additional information on Methyl 4-cyano-2-iodo-6-(trifluoromethylthio)benzoate

Methyl 4-cyano-2-iodo-6-(trifluoromethylthio)benzoate

Methyl 4-cyano-2-iodo-6-(trifluoromethylthio)benzoate, with the CAS number 1806270-91-6, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano group, an iodo substituent, and a trifluoromethylthio group. These functional groups make it a versatile building block for constructing complex molecules and materials with tailored properties.

The cyano group in the molecule is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. This property is particularly useful in synthesizing intermediates for pharmaceuticals and agrochemicals. The iodo substituent adds another layer of functionality, as it can act as a leaving group in substitution reactions or serve as a directing group in aromatic chemistry. The trifluoromethylthio group, on the other hand, introduces both electron-donating and electron-withdrawing effects depending on the context, making it valuable in tuning the electronic properties of the molecule.

Recent studies have highlighted the potential of Methyl 4-cyano-2-iodo-6-(trifluoromethylthio)benzoate in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing low-dimensional materials such as graphene quantum dots and transition metal dichalcogenides. The compound's ability to act as a directing agent during synthesis has been instrumental in achieving high crystallinity and uniformity in these materials.

In the realm of drug discovery, this compound has been employed as a key intermediate in the synthesis of bioactive molecules targeting various diseases. Its role in constructing heterocyclic frameworks has been particularly notable, with recent advancements showcasing its utility in creating scaffolds for kinase inhibitors and GPCR modulators. The combination of its functional groups allows for precise control over molecular interactions, making it an invaluable tool in medicinal chemistry.

The synthesis of Methyl 4-cyano-2-iodo-6-(trifluoromethylthio)benzoate involves a series of carefully optimized reactions. Starting from benzoic acid derivatives, chemists employ multi-step processes that include esterification, iodination, and thiolation steps. The use of modern catalytic systems and green chemistry principles has significantly improved the efficiency and sustainability of these processes.

From an environmental perspective, this compound's stability and biodegradability have been studied to ensure its safe handling and disposal. Research indicates that under controlled conditions, it exhibits minimal toxicity to aquatic organisms, which aligns with current regulations promoting eco-friendly chemical practices.

In conclusion, Methyl 4-cyano-2-iodo-6-(trifluoromethylthio)benzoate stands out as a critical intermediate in various chemical disciplines due to its unique structure and versatile functional groups. Its applications span from material science to drug discovery, underscoring its importance in advancing modern chemical research. As ongoing studies continue to uncover new potentials for this compound, it remains at the forefront of innovative chemical developments.